Cas no 1192657-83-2 (Glycocholic acid hydrate)

• Product Name: Glycocholic acid hydrate
• CAS No: 1192657-83-2
• MF: C₂₆H₄₅NO₇
• MW: 483.638008832932
• MDL: MFCD06408004
• CID: 4457081
• PubChem ID: 24895107
• Update Time: 2025-04-24

Glycocholic acid hydrate Chemical and Physical Properties

Names and Identifiers

• Glycocholic acid hydrate
• 3α,7α,12α-Trihydroxy-5β-cholan-24-oic acid N-(carboxymethyl)amide
• Cholylglycine
• N-(3α,7α,12α-Trihydroxy-24-oxocholan-24-yl)-glycine
• N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl]glycine hydrate (1:?)
• N-[(3alpha,5beta,7alpha,12alpha)-3,7,12-Trihydroxy-24-oxocholan-24-yl]glycine hydrate (1:)
• Glycocholic acid hydrate synthetic
• Ursodeoxycholic Impurity 18
• Urosodeoxycholic Acid Impurity 18
• MLS001304001
• SMR000718746
• 1192657-83-2
• CHEMBL1434128
• DTXSID10647723
• NS00073950
• Glycocholic acid hydrate, synthetic, >=97% (HPLC)
• SCHEMBL60638
• CHEBI:182120
• Glycocholic acid (hydrate)
• MFCD06408004
• F82449
• 2-[[(4R)-4-[(3R,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-Trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]acetic acid;hydrate
• AKOS025310113
• HMS2230A24
• SXB65783

• MDL： MFCD06408004
• Inchi： 1S/C26H43NO6.H2O/c1-14(4-7-22(31)27-13-23(32)33)17-5-6-18-24-19(12-21(30)26(17,18)3)25(2)9-8-16(28)10-15(25)11-20(24)29;/h14-21,24,28-30H,4-13H2,1-3H3,(H,27,31)(H,32,33);1H2/t14-,15+,16-,17-,18+,19+,20-,21+,24+,25+,26-;/m1./s1
• InChI Key： WDKPRHOCWKLQPK-ZUHYDKSRSA-N
• SMILES： O[C@H]1C[C@@H]2[C@@]3(C)CC[C@H](C[C@H]3C[C@H]([C@H]2[C@@H]2CC[C@H]([C@H](C)CCC(NCC(=O)O)=O)[C@]21C)O)O.O

Computed Properties

• Exact Mass: 483.31960277g/mol
• Monoisotopic Mass: 483.31960277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 759
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Color/Form: No data available
• Density: Not available
• Melting Point: >126°C (dec.)
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Glycocholic acid hydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Hygro°Cop°C, Refrigerator, under inert atmosphere

Related Categories

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